Benzyl 5-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate
Overview
Description
Scientific Research Applications
Organic Synthesis
This compound serves as a versatile intermediate in organic synthesis. Its structure is amenable to further functionalization, making it a valuable building block for creating complex molecules. For instance, it can be used in the synthesis of various indole derivatives, which are prominent in natural and non-natural products of biological and pharmaceutical importance .
Medicinal Chemistry
In medicinal chemistry, Benzyl 5-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate is utilized to develop new drug candidates. Its fluorinated pyridine ring is a common motif in pharmaceuticals due to its ability to mimic the hydrogen bond acceptor characteristics of a pyridone, potentially leading to enhanced biological activity .
Agriculture
While specific applications in agriculture are not directly cited, compounds like Benzyl 5-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate can be used to synthesize plant growth regulators or pesticides. The fluorine atom can impart properties like increased stability and bioavailability to the resulting agricultural chemicals .
Materials Science
In materials science, this compound could be used to synthesize novel polymers or small molecules with specific fluorescence properties. The presence of fluorine can significantly alter the electronic properties of materials, which is useful in creating advanced materials for electronics or photonics .
Environmental Science
Benzyl 5-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate may be used in environmental science research to study the degradation of fluorinated organic compounds in the environment. Understanding the breakdown of such compounds can help in assessing their long-term environmental impact .
Energy Production
In the context of energy production, fluorinated compounds are often explored for their potential use in fuel cells and batteries. The compound could be investigated for its electrochemical properties and its ability to act as an electrolyte or a component of an electrode material .
Analytical Chemistry
Finally, in analytical chemistry, Benzyl 5-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate can be used as a standard or a reagent in the development of analytical methods. Its distinct chemical structure allows it to serve as a marker or a tracer in various chemical analyses .
Mechanism of Action
Target of Action
It is known that tetrahydropyridines (thps), a class of compounds to which this molecule belongs, have been found to possess biologically active properties .
Mode of Action
Thps have been found to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Thps have been found to influence a variety of biochemical pathways, leading to downstream effects .
Result of Action
Thps have been found to possess biologically active properties, suggesting they may have significant molecular and cellular effects .
properties
IUPAC Name |
benzyl 5-fluoro-3,6-dihydro-2H-pyridine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO2/c14-12-7-4-8-15(9-12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-7H,4,8-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEYQHGLGRWYGFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=C1)F)C(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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